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Compound of Interest

Compound Name: 2,5-Dichloronicotinonitrile

Cat. No.: B182220 Get Quote

An In-depth Technical Guide to 2,5-
Dichloronicotinonitrile
This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and synthesis of 2,5-Dichloronicotinonitrile, tailored for researchers, scientists,

and professionals in the field of drug development.

Molecular Structure and IUPAC Name
2,5-Dichloronicotinonitrile is a chlorinated pyridine derivative. Its structure consists of a

pyridine ring substituted with two chlorine atoms at positions 2 and 5, and a nitrile group at

position 3.

The IUPAC name for this compound is 2,5-dichloronicotinonitrile.

Physicochemical Properties
The key quantitative data for 2,5-Dichloronicotinonitrile are summarized in the table below,

providing a quick reference for its physical and chemical characteristics.
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Property Value Reference

Molecular Formula C₆H₂Cl₂N₂

Molecular Weight 173.00 g/mol

CAS Number 126954-66-3 [1]

Appearance White Solid [1]

Melting Point 118-119 °C

Boiling Point 255.4 °C at 760 mmHg

InChI Key
CZKCARRNABGWOH-

UHFFFAOYSA-N

Experimental Protocols
Synthesis of 2,5-Dichloronicotinonitrile from 2,5-Dichloronicotinamide[1]

This section details the experimental procedure for the synthesis of 2,5-
Dichloronicotinonitrile.

Materials:

2,5-dichloronicotinamide

Dichloromethane (CH₂Cl₂)

Trifluoroacetic anhydride ((CF₃CO)₂O)

Triethylamine (Et₃N)

Water (H₂O)

Saturated saline solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography
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Ethyl acetate

Petroleum ether

Procedure:

Dissolve 2,5-dichloronicotinamide (180 mg, 0.94 mmol) in dichloromethane (8.0 mL).

Sequentially add trifluoroacetic anhydride (0.16 mL, 1.20 mmol) and triethylamine (0.30 mL,

2.20 mmol) to the solution.

Stir the reaction mixture until the reaction is complete.

Slowly pour the reaction solution into water (50 mL).

Extract the aqueous phase with dichloromethane (3 x 80 mL).

Combine the organic phases and wash with saturated saline solution (150 mL).

Dry the organic phase over anhydrous sodium sulfate.

Filter the solution and concentrate the filtrate under reduced pressure.

Purify the resulting residue by silica gel column chromatography using an eluent of ethyl

acetate/petroleum ether.

The final product is obtained as a white solid (155 mg, 95% yield).

Molecular Structure Visualization
The following diagram illustrates the molecular structure of 2,5-Dichloronicotinonitrile.

Caption: Molecular structure of 2,5-Dichloronicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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